Cas no 1447607-48-8 (6-Methylthieno[2,3-b]pyridin-2-amine hydrochloride)

• Product Name: 6-Methylthieno[2,3-b]pyridin-2-amine hydrochloride
• CAS No: 1447607-48-8
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 5160714
• Update Time: 2025-11-02

6-Methylthieno[2,3-b]pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methylthieno[2,3-b]pyridin-2-amine hydrochloride

• Inchi： 1S/C8H8N2S.ClH/c1-5-2-3-6-4-7(9)11-8(6)10-5;/h2-4H,9H2,1H3;1H
• InChI Key： YUDDUBXWFFYMBS-UHFFFAOYSA-N
• SMILES： NC1SC2=NC(C)=CC=C2C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-Methylthieno[2,3-b]pyridin-2-amine hydrochloride

6-Methylthieno[2,3-b]pyridin-2-amine Hydrochloride (CAS 1447607-48-8): A Comprehensive Overview

6-Methylthieno[2,3-b]pyridin-2-amine hydrochloride (CAS 1447607-48-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a fused thienopyridine core with a methyl substitution at the 6-position and an amine functionality at the 2-position, serves as a versatile building block in medicinal chemistry. Its hydrochloride salt form enhances solubility and stability, making it particularly valuable for laboratory and industrial applications.

The structural uniqueness of 6-methylthieno[2,3-b]pyridin-2-amine HCl lies in its thieno[2,3-b]pyridine scaffold, which combines the electronic properties of thiophene and pyridine rings. This molecular architecture contributes to its diverse reactivity profile and potential biological activities. Researchers have explored this compound as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system disorders and inflammatory conditions.

Recent studies highlight the growing importance of 6-methylthieno[2,3-b]pyridin-2-amine hydrochloride in drug discovery programs. Its structural features make it an attractive scaffold for designing kinase inhibitors and modulators of various biological targets. The compound's molecular weight of 214.69 g/mol and its crystalline form under standard conditions facilitate its handling in laboratory settings. Analytical characterization typically includes HPLC, NMR, and mass spectrometry to ensure purity and confirm structural identity.

In material science applications, 6-methylthieno[2,3-b]pyridin-2-amine HCl has shown promise as a precursor for organic electronic materials. The extended π-conjugation system in its molecular structure offers interesting electronic properties that researchers are investigating for potential use in organic semiconductors and optoelectronic devices. This dual applicability in both pharmaceutical and materials science fields makes CAS 1447607-48-8 a compound of significant interdisciplinary interest.

The synthesis of 6-methylthieno[2,3-b]pyridin-2-amine hydrochloride typically involves multi-step organic transformations starting from commercially available precursors. Common routes include cyclization reactions of appropriately substituted pyridine derivatives with sulfur-containing reagents, followed by selective methylation and amination steps. The final hydrochloride salt formation improves the compound's stability and shelf life, important considerations for both research and potential commercial applications.

Quality control parameters for 6-methylthieno[2,3-b]pyridin-2-amine HCl generally specify a minimum purity of 95% by HPLC analysis, with strict limits on residual solvents and heavy metals. Storage recommendations typically suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain its chemical integrity over time. These specifications are particularly important for researchers requiring reproducible results in sensitive biological assays or material formulations.

From a regulatory perspective, CAS 1447607-48-8 is not currently listed on major controlled substance inventories, though researchers should always verify local regulations before procurement or use. The compound's safety profile suggests standard laboratory precautions are appropriate, including the use of personal protective equipment and proper ventilation when handling the powder form. Material safety data sheets provide detailed handling instructions for this research chemical.

The commercial availability of 6-methylthieno[2,3-b]pyridin-2-amine hydrochloride has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound in quantities ranging from milligrams to kilograms, with pricing structures that accommodate both academic and industrial scale needs. Lead times and minimum order quantities vary by supplier, with some specializing in custom synthesis and scale-up services for this particular heterocyclic building block.

Emerging applications for 6-methylthieno[2,3-b]pyridin-2-amine HCl include its use in the development of fluorescent probes and molecular sensors. The compound's aromatic system and amine functionality make it amenable to various derivatization strategies that can tune its photophysical properties. This expanding utility underscores the importance of this chemical scaffold in cutting-edge research areas beyond its traditional applications in medicinal chemistry.

Patent literature reveals ongoing interest in 6-methylthieno[2,3-b]pyridin-2-amine hydrochloride as a key intermediate in various therapeutic areas. Recent filings describe its incorporation into novel compounds targeting protein-protein interactions and allosteric binding sites, reflecting modern trends in drug discovery. The compound's versatility allows medicinal chemists to explore diverse structure-activity relationships while maintaining favorable physicochemical properties in derivative molecules.

Analytical challenges associated with CAS 1447607-48-8 include the need for specialized chromatographic methods to separate and quantify potential regioisomers and synthetic byproducts. Advanced techniques such as chiral HPLC may be required when working with enantiomerically pure derivatives of this scaffold. These analytical considerations are important for researchers aiming to publish their findings or develop intellectual property based on this chemical entity.

The environmental fate and ecological impact of 6-methylthieno[2,3-b]pyridin-2-amine HCl represent an area of ongoing investigation. While not classified as environmentally hazardous under current regulations, proper disposal methods should be followed according to institutional guidelines. Researchers are encouraged to consider green chemistry principles when designing synthetic routes involving this compound to minimize waste generation and energy consumption.

Future research directions for 6-methylthieno[2,3-b]pyridin-2-amine hydrochloride may explore its potential in emerging fields such as covalent inhibitor design and targeted protein degradation. The compound's amine functionality provides a convenient handle for introducing electrophilic warheads or linker elements required for these innovative therapeutic approaches. Such applications could further elevate the importance of this chemical scaffold in modern drug discovery efforts.

In summary, 6-methylthieno[2,3-b]pyridin-2-amine hydrochloride (CAS 1447607-48-8) represents a valuable tool for researchers across multiple disciplines. Its unique structural features, combined with its synthetic accessibility and diverse reactivity, ensure its continued relevance in both academic and industrial settings. As scientific understanding of heterocyclic compounds advances, this particular molecular framework will likely find even broader applications in addressing current and future research challenges.